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Executive Summary
5-Bromoisoquinoline-8-sulfonyl chloride (CAS: 17133-25-4 / 956003-79-5 analogues) is a

specialized heterocyclic building block used in medicinal chemistry. Unlike its more famous

positional isomer, 5-isoquinolinesulfonyl chloride (the precursor to Fasudil and H-89), the 8-

sulfonyl variant directs biological activity toward a distinct subset of the kinome, most notably

Casein Kinase 1 (CK1) and Cell Division Cycle 7-related protein kinase (CDC7).

Its value lies in its bifunctionality:

C-8 Sulfonyl Chloride: A highly reactive electrophile for rapid sulfonamide formation (the

pharmacophore).

C-5 Bromide: A handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-

Hartwig), allowing for the expansion of the inhibitor into the "solvent-exposed" region of the

ATP binding pocket.
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Chemical Identity & Properties
Property Specification

IUPAC Name 5-Bromoisoquinoline-8-sulfonyl chloride

Molecular Formula C₉H₅BrClNO₂S

Molecular Weight 306.56 g/mol

Physical State Pale yellow to tan solid

Reactivity
Moisture sensitive (hydrolyzes to sulfonic acid);

Electrophilic

Storage -20°C, under inert atmosphere (Argon/Nitrogen)

Solubility
Soluble in DCM, THF, DMF; reacts with

DMSO/Water

Biological Relevance: The "Positional Switch"
The biological activity of isoquinoline sulfonamides is dictated by the position of the

sulfonamide group relative to the isoquinoline nitrogen. This "positional switch" fundamentally

alters the kinase selectivity profile.

The 5-Sulfonyl vs. 8-Sulfonyl Paradigm[1]
5-Isoquinolinesulfonamides (e.g., Fasudil, H-89):

Primary Targets: PKA, ROCK (Rho-kinase), PKG.[1]

Binding Mode: The isoquinoline ring mimics the adenine of ATP; the sulfonamide interacts

with the hinge region and the phosphate-binding loop.

8-Isoquinolinesulfonamides (Derived from 5-Br-IsoQ-8-SO2Cl):

Primary Targets:Casein Kinase 1 (CK1), CDC7, and CGMP-dependent protein kinase.

Mechanism: The 8-sulfonamide geometry forces a distinct orientation in the ATP pocket,

often clashing with the "gatekeeper" residue in PKA/ROCK but accommodating the
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specific hydrophobic cleft of CK1.

Key Derivative: CKI-7 Analogs
The most notable biological application of the 8-sulfonyl scaffold is the synthesis of CKI-7 (N-

(2-aminoethyl)-5-chloro-isoquinoline-8-sulfonamide) and its bromo-analogues.

Target: CK1 is a master regulator of the Wnt signaling pathway and Circadian rhythms.

Utility: 5-Bromoisoquinoline-8-sulfonyl chloride allows for the synthesis of "Next-Gen

CKI-7" molecules. The C-5 bromine allows researchers to extend the molecule to reach the

"sugar pocket" or "hydrophobic back pocket" of the kinase, improving potency from

micromolar (CKI-7) to nanomolar levels.

Experimental Protocols
Protocol A: Synthesis of the Sulfonamide Core (Scaffold
Generation)
Objective: Convert the reactive chloride into a stable sulfonamide inhibitor precursor.

Reagents:

5-Bromoisoquinoline-8-sulfonyl chloride (1.0 eq)

Primary Amine (e.g., Ethylenediamine for CKI-7 analogs) (1.2 eq)

Diisopropylethylamine (DIPEA) (2.0 eq)

Dichloromethane (DCM), Anhydrous

Step-by-Step:

Preparation: Dissolve 1.0 mmol of the amine and 2.0 mmol DIPEA in 5 mL anhydrous DCM

under Argon at 0°C.

Addition: Dissolve 1.0 mmol of 5-Bromoisoquinoline-8-sulfonyl chloride in 2 mL DCM.

Add dropwise to the amine solution over 15 minutes.
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Note: Slow addition prevents bis-sulfonylation if using diamines.

Reaction: Warm to room temperature and stir for 2 hours. Monitor by TLC (EtOAc/Hexane)

or LC-MS. The chloride is highly reactive; disappearance should be rapid.

Workup: Dilute with DCM, wash with sat. NaHCO₃ (to remove sulfonic acid byproduct) and

Brine. Dry over Na₂SO₄.

Purification: Flash chromatography (typically MeOH/DCM gradients for polar amines).

Protocol B: Suzuki-Miyaura Coupling (Lead
Optimization)
Objective: Utilize the 5-Bromo handle to attach an aryl group, enhancing kinase selectivity.

Reagents:

5-Bromo-8-sulfonamide derivative (from Protocol A) (1.0 eq)

Aryl Boronic Acid (1.5 eq)

Pd(dppf)Cl₂ (0.05 eq)

K₂CO₃ (2.0 eq)

Dioxane/Water (4:1)

Step-by-Step:

Degassing: Combine solvent and base; purge with Argon for 15 mins.

Assembly: Add the sulfonamide, boronic acid, and Pd catalyst.

Heating: Heat to 90°C for 4–12 hours in a sealed vial.

Validation: Filter through Celite. Purify via HPLC.

Self-Validating Check: The appearance of the biaryl product peak in LC-MS and the

distinct UV shift (due to extended conjugation) confirms success.
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Visualization: Kinase Inhibitor Design Logic
The following diagram illustrates the divergent synthesis pathway and the structural logic

behind using this scaffold.
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Caption: Divergent synthesis pathway converting the 5-bromo-8-sulfonyl scaffold into high-

potency kinase inhibitors targeting CK1 and CDC7.

Quantitative Data Summary
The following table contrasts the typical inhibitory profiles of 8-sulfonamides (derived from this

compound) versus the standard 5-sulfonamides.

Compound
Class

Sulfonyl
Position

5-Position
Substituent

Primary
Kinase Target

Typical IC50
(µM)

CKI-7 Analogues 8-Isoquinoline Cl or Br
CK1 (Casein

Kinase 1)
0.1 - 1.0

CDC7 2.0 - 10.0

Fasudil / H-89 5-Isoquinoline H / H ROCK / PKA 0.01 - 0.5

W-7

(Naphthalene)
1-Naphthalene Cl

Calmodulin

(CaM)
10 - 50

Note: The 5-Bromo substituent in the 8-sulfonyl series typically increases potency against CK1

compared to the 5-Chloro (CKI-7) due to enhanced hydrophobic interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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